Cas no 2171431-38-0 (2-cyclopropyl-2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid)

• Product Name: 2-cyclopropyl-2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid
• CAS No: 2171431-38-0
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6482333
• PubChem ID: 165558639
• Update Time: 2025-11-05

2-cyclopropyl-2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid
• 2171431-38-0
• EN300-1581378
• 2-cyclopropyl-2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]oxy}acetic acid

• Inchi： 1S/C26H30N2O6/c1-2-7-17(14-23(29)28-34-24(25(30)31)16-12-13-16)27-26(32)33-15-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,16-17,22,24H,2,7,12-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t17-,24?/m0/s1
• InChI Key： JZMIMSBRZHSBOH-KEJDIYNNSA-N
• SMILES： O(C(C(=O)O)C1CC1)NC(C[C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on 2-cyclopropyl-2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid

Research Briefing on 2-cyclopropyl-2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid (CAS: 2171431-38-0)

The compound 2-cyclopropyl-2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid (CAS: 2171431-38-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protected amine, serves as a critical intermediate in the synthesis of peptide-based therapeutics and prodrugs. Recent studies have explored its potential applications in targeted drug delivery and enzyme inhibition, leveraging its stability and reactivity under physiological conditions.

One of the key areas of research involving this compound focuses on its role as a building block for peptide coupling reactions. The Fmoc group provides temporary protection for the amine functionality, enabling selective deprotection and subsequent conjugation with other amino acids or drug molecules. This property is particularly valuable in solid-phase peptide synthesis (SPPS), where controlled stepwise assembly of peptides is essential. Recent advancements have demonstrated the efficiency of this compound in producing high-purity peptides with minimal side reactions, highlighting its utility in pharmaceutical development.

In addition to its synthetic applications, 2-cyclopropyl-2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid has been investigated for its potential as a prodrug scaffold. The cyclopropyl moiety enhances metabolic stability, while the carboxylic acid group allows for further functionalization. Studies have shown that derivatives of this compound can be designed to release active drug molecules in response to specific enzymatic triggers, offering a promising strategy for improving drug bioavailability and reducing off-target effects.

Recent publications have also explored the mechanistic insights into the interactions of this compound with biological targets. For instance, molecular docking studies have revealed its ability to bind selectively to certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Furthermore, in vitro assays have confirmed its low cytotoxicity, making it a viable candidate for further preclinical evaluation.

In conclusion, 2-cyclopropyl-2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidooxy}acetic acid (CAS: 2171431-38-0) represents a versatile and promising tool in chemical biology and drug development. Its dual role as a synthetic intermediate and a prodrug scaffold, combined with its favorable pharmacokinetic properties, positions it as a valuable asset in the pursuit of novel therapeutic agents. Future research directions may include optimizing its derivatization protocols and expanding its applications in targeted therapy and diagnostics.